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Compound of Interest

Compound Name: CC-90005

Cat. No.: B8716290 Get Quote

Technical Support Center: CC-90005
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CC-
90005. The information below addresses common issues related to the solubility of CC-90005
in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: What is the recommended solvent for preparing a stock solution of CC-90005?

A1: For initial stock solution preparation, Dimethyl Sulfoxide (DMSO) is the recommended

solvent. CC-90005 is soluble in DMSO at a concentration of 62.5 mg/mL (139.67 mM).[1] It is

crucial to ensure the compound is fully dissolved. If you observe any particulates, gentle

warming to 37°C or sonication can be used to aid dissolution.[1][2]

Q2: I observed precipitation when diluting my CC-90005 DMSO stock solution into an aqueous

buffer or cell culture medium. What should I do?

A2: This is a common issue due to the low aqueous solubility of CC-90005. Here are some

steps to troubleshoot this problem:
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Lower the Final Concentration: The final concentration of CC-90005 in your aqueous solution

may be too high. Try reducing the concentration to the low micromolar or nanomolar range,

as typically used in cell-based assays.

Increase the Final DMSO Concentration: While it's important to minimize solvent toxicity in

cell cultures, a slightly higher final DMSO concentration (e.g., up to 0.5%) might be

necessary to maintain solubility. Always include a vehicle control with the same final DMSO

concentration in your experiments.

Use a Surfactant: For certain applications, a non-ionic surfactant like Tween-80 can help

maintain the solubility of hydrophobic compounds in aqueous solutions. However, its

compatibility with your specific experimental setup should be verified.

Prepare Fresh Dilutions: It is recommended to prepare fresh working solutions from the

DMSO stock solution for each experiment and use them promptly to minimize the risk of

precipitation over time.

Q3: How should I prepare CC-90005 for in vivo animal studies?

A3: Direct dilution of the DMSO stock into saline is not recommended for in vivo studies due to

potential precipitation and poor bioavailability. A co-solvent formulation is necessary. Several

protocols have been established to achieve a clear solution suitable for administration.[3][4] A

common approach involves a multi-step process of adding different solvents in a specific order.

For detailed, step-by-step instructions, please refer to the Experimental Protocols section

below.

Q4: How should I store my CC-90005 stock solution?

A4: Once prepared, the DMSO stock solution should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles. Store these aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).

Quantitative Solubility Data
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Solvent/Vehicle Solubility
Molar
Concentration

Notes

DMSO ≥ 62.5 mg/mL 139.67 mM
May require

sonication.

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 1.25 mg/mL 2.79 mM Clear solution.

10% DMSO, 90%

(20% SBE-β-CD in

saline)

≥ 1.25 mg/mL 2.79 mM Clear solution.

10% DMSO, 90%

Corn Oil
≥ 1.25 mg/mL 2.79 mM Clear solution.

Experimental Protocols
Protocol 1: Preparation of CC-90005 Stock Solution (10
mM in DMSO)

Weigh the required amount of CC-90005 powder.

Add the appropriate volume of DMSO to achieve a 10 mM concentration.

Vortex the solution thoroughly.

If necessary, use an ultrasonic bath or warm the solution to 37°C to ensure complete

dissolution.

Once the solution is clear, aliquot it into single-use vials and store as recommended.

Protocol 2: Preparation of CC-90005 for in vitro Aqueous
Solutions

Start with a high-concentration stock solution of CC-90005 in DMSO (e.g., 10 mM).

Perform serial dilutions in DMSO to get a more manageable intermediate concentration.
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For the final working solution, dilute the intermediate DMSO stock into your aqueous buffer

or cell culture medium. Ensure the final DMSO concentration is as low as possible and

consistent across all experimental conditions, including vehicle controls.

Add the CC-90005 solution to the aqueous medium dropwise while vortexing or stirring to

facilitate mixing and minimize precipitation.

Protocol 3: Preparation of CC-90005 Formulation for in
vivo Administration
This protocol is based on a common vehicle formulation for hydrophobic compounds.

Prepare a stock solution of CC-90005 in DMSO (e.g., 12.5 mg/mL).

In a separate tube, add the required volume of PEG300.

Slowly add the DMSO stock solution to the PEG300 and mix until a clear solution is formed.

Add Tween-80 to the mixture and mix thoroughly.

Finally, add saline to reach the desired final volume and concentration. Ensure the solution

remains clear.

This protocol yields a final solvent composition of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% saline. It is recommended to prepare this formulation fresh on the day of use.
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Caption: Mechanism of action of CC-90005 in T-cell activation.
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Caption: Experimental workflow for preparing CC-90005 solutions.
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Caption: Troubleshooting flowchart for CC-90005 insolubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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